Cas no 2060027-86-1 (5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole)

• Product Name: 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole
• CAS No: 2060027-86-1
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD30499161
• CID: 5222132
• PubChem ID: 21050403
• Update Time: 2025-06-08

5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(4-fluorophenyl)-3-(1-methylethyl)-
• 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole

• MDL： MFCD30499161
• Inchi： 1S/C12H12FNO/c1-8(2)11-7-12(15-14-11)9-3-5-10(13)6-4-9/h3-8H,1-2H3
• InChI Key： FYDAMFQMNJYRGN-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C=C2)=CC(C(C)C)=N1

Additional information on 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole

Research Brief on 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole (CAS: 2060027-86-1)

5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole (CAS: 2060027-86-1) is a heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the fluorophenyl and isopropyl substituents, contribute to its ability to interact with various biological targets. Researchers have explored its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

In a study published in the Journal of Medicinal Chemistry, scientists investigated the compound's mechanism of action using in vitro assays and molecular docking simulations. The results demonstrated that 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole exhibits high affinity for cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's selectivity for COX-2 over COX-1 suggests a reduced risk of gastrointestinal side effects, a common issue with nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's pharmacokinetic properties. Preclinical studies in animal models have shown favorable absorption and distribution profiles, with moderate plasma protein binding and good metabolic stability. These findings support the potential of 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole as a lead compound for further optimization and development.

In addition to its anti-inflammatory properties, recent investigations have revealed that this compound may also possess anticancer activity. Preliminary data indicate that it can induce apoptosis in certain cancer cell lines by modulating key signaling pathways. However, further studies are needed to fully elucidate its mechanisms and evaluate its efficacy in vivo.

In conclusion, 5-(4-fluorophenyl)-3-(propan-2-yl)-1,2-oxazole (CAS: 2060027-86-1) represents a promising scaffold for the development of novel therapeutic agents. Its dual potential as an anti-inflammatory and anticancer agent, combined with its favorable pharmacokinetic properties, makes it a valuable candidate for future research. Continued exploration of its biological activities and optimization of its chemical structure could lead to the discovery of new drugs with improved efficacy and safety profiles.